(E)-2-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)-3-(naphthalen-2-ylamino)acrylonitrile

• IUPAC Name: (E)-3-(naphthalen-2-ylamino)-2-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C28H19N3S/c29-17-25(18-30-26-15-14-21-8-4-5-9-24(21)16-26)28-31-27(19-32-28)23-12-10-22(11-13-23)20-6-2-1-3-7-20/h1-16,18-19,30H/b25-18+
• InChI Key: SMENNUIUKLBZEA-XIEYBQDHSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CSC(=N3)C(=CNC4=CC5=CC=CC=C5C=C4)C#N
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CSC(=N3)/C(=C/NC4=CC5=CC=CC=C5C=C4)/C#N
• Molecular Formula: C28H19N3S
• Molecular Weight: 429.5 g/mol

Description

(E)-2-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)-3-(naphthalen-2-ylamino)acrylonitrile is a useful research compound. Its molecular formula is C28H19N3S and its molecular weight is 429.54. The purity is usually 95%.
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Scientific Research Applications

Polymer Solar Cells

Research on polymers containing acrylonitrile derivatives, such as those involving (E-2,3-bis(thiophen-2-yl)acrylonitrile, highlights the use of these materials as electron acceptors in organic solar cells (OSCs). These polymers exhibit broad absorption and suitable energy levels for OSC applications, demonstrating their potential in enhancing power conversion efficiency (PCE) (Dai et al., 2017).

Synthesis and Biological Evaluation

The synthesis and evaluation of acrylonitrile derivatives have been explored for their therapeutic potential. For instance, studies involving the synthesis of derivatives targeting anticancer, antioxidant, and anti-inflammatory properties have shown significant biological activities. These compounds have been evaluated against various cancer cell lines, highlighting their potential in drug discovery and therapeutic applications (Bhale et al., 2018).

Photophysical and Electrochemical Properties

The exploration of acrylonitrile derivatives in materials science, particularly their photophysical and electrochemical properties, has led to the development of materials with potential applications in optoelectronic devices. Studies focus on the design and synthesis of compounds with enhanced nonlinear optical limiting, suitable for protecting optical sensors and human eyes, and for stabilizing light sources in optical communications (Anandan et al., 2018).

Coordination Polymers and Sensing Applications

Research into coordination polymers formed with acrylonitrile derivatives demonstrates their luminescent properties and potential applications in sensing nitro explosives, metal ions, and dyes. These studies underscore the versatility of acrylonitrile derivatives in creating functional materials for environmental monitoring and security applications (Das & Biradha, 2018).